Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0194636 Ibandronic Acid 114084-78-5 C9H23NO7P2
VC0195288 Fipronil-sulfide 120067-83-6 C12H4Cl2F6N4S
VC0195166 17-Epiestriol 1228-72-4 C18H24O3
VC0196346 1alpha-Hydroxy VD4 143032-85-3 C28H46O2
VC0194571 N-Ethylbenzylamine 14321-27-8 C9H13N
VC0194996 N-Deethyldorzolamide hydrochloride 164455-27-0 C8H12N2O4S3·HCl
VC0193894 (6R,7R)-7-amino-8-oxo-3-(1,3,4-thiadiazol-2-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 24209-43-6 C10H10N4O3S3
VC0193502 Dexamethasone 9,11-Epoxide 24916-90-3 C22H28O5
VC0195095 Estra-5(10),9(11)-diene-3,17-dione 2503-06-2 C18H22O2
VC0192951 (3R,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-ol 252873-00-0 C6H10O3
VC0196359 25,26-Dihydroxyvitamin D3 29261-12-9 C27H44O3
VC0194347 O-Demethyl apixaban 503612-76-8 C24H23N5O4
VC0195082 Estra-4,9-diene-3,17-dione 5173-46-6 C18H22O2
VC0193474 1-(2-chloroethyl)-3-(4-hydroxycyclohexyl)-1-nitrosourea 52049-26-0 C9H16ClN3O3
VC0194374 8-Hydroxy-3,4-dihydroquinolin-2(1h)-one 52749-50-5 C9H9NO2
VC0195167 Sodium 17alpha-estradiol sulfate 56050-04-5 C18H24NaO5S
VC0193853 (6S,7S)-3-(carbamoyloxymethyl)-7-methoxy-8-oxo-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 56082-95-2 C16H17N3O7S2
VC0194958 6-Aminoquinoxaline 6298-37-9 C8H7N3
VC0195113 (20S)-17,20-dihydroxypregn-4-en-3-one 652-69-7 C21H32O3
VC0195255 Azafenidin 68049-83-2 C15H13Cl2N3O2
VC0195272 Aclonifen 74070-46-5 C12H9ClN2O3
VC0194810 4-Desmethoxy-4-chloro Omeprazole 863029-89-4 C16H16ClN3O2S
VC0194328 N-(3-Acetyl-4-(2,3-dihydroxypropoxy)phenyl)butanamide 96480-91-0 C15H21NO5
VC0196293 3-Oxopregn-4-ene-21,17alpha-carbolactone 976-70-5 C22H30O3
VC0195192 Dihydroproscar 98319-24-5 C23H38N2O2